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Compound of Interest

Compound Name: m-PEGS5-nitrile

Cat. No.: B609271

Introduction: Methoxy-pentaethylene glycol-nitrile (m-PEG5-nitrile) is a heterobifunctional
molecule widely utilized in the fields of chemical biology and drug discovery. It belongs to the
polyethylene glycol (PEG) family of compounds, which are known for their ability to improve the
solubility and pharmacokinetic properties of molecules. The presence of a terminal nitrile group
provides a versatile chemical handle for various conjugation strategies. This technical guide
provides a comprehensive overview of the chemical properties, solubility, and common
applications of m-PEG5-nitrile, with a focus on its role as a linker in the development of
Proteolysis Targeting Chimeras (PROTACS).

Core Chemical Properties

m-PEG5-nitrile is a PEG-based linker that is instrumental in the synthesis of PROTACS. Its
physical and chemical characteristics are summarized below.
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Property Value Source
Molecular Formula C12H23NO5 [1112113114]
Molecular Weight 261.31 g/mol [1]

CAS Number 81836-41-1

Appearance Solid

Purity =95% to 98%

Solubility Profile

The hydrophilic nature of the polyethylene glycol chain in m-PEG5-nitrile significantly
enhances its solubility in aqueous media. While specific quantitative solubility data for m-
PEGH5-nitrile is not readily available in the literature, information from suppliers of structurally
similar compounds and general chemical principles provide valuable insights. A safety data
sheet for m-PEG5-nitrile explicitly states "No data available" for water solubility. However, a
closely related compound, m-PEG5-acid, is reported to be soluble in water, DMSO,
dichloromethane (DCM), and dimethylformamide (DMF). For m-PEG5-amine, another similar
molecule, solubility in DMSO is also reported.

Based on this information, the expected solubility of m-PEG5-nitrile is summarized in the
following table. Researchers should, however, empirically determine the solubility for their
specific experimental conditions.
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Solvent Expected Solubility Notes

The hydrophilic PEG chain
Water Soluble suggests good aqueous

solubility.

Arelated compound, m-PEG5-
acid, is soluble in DMSO at

Dimethyl Sulfoxide (DMSO) Soluble )

concentrations up to 100

mg/mL.

] PEGs are generally soluble in

Ethanol Likely Soluble ]

polar organic solvents.

Arelated compound, m-PEG5-
Dimethylformamide (DMF) Likely Soluble acid, is reported to be soluble

in DMF.

Role in PROTAC Synthesis: An Experimental
Workflow

m-PEG5-nitrile serves as a flexible linker to connect a ligand that binds to a target protein of
interest (POI) and another ligand that recruits an E3 ubiquitin ligase. This trimolecular complex
formation facilitates the ubiquitination and subsequent degradation of the target protein by the
proteasome. The nitrile group can be chemically modified, for example, through reduction to an
amine or hydrolysis to a carboxylic acid, to enable covalent linkage to the respective ligands.

Below is a conceptual workflow illustrating the role of a PEG linker like m-PEG5-nitrile in the
synthesis and mechanism of action of a PROTAC.
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Mechanism of Action
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Conceptual workflow of PROTAC synthesis and action.

Experimental Protocols

Detailed experimental protocols are highly dependent on the specific ligands and the overall
design of the PROTAC molecule. However, a general protocol for the storage and handling of

m-PEGb5-nitrile can be outlined.
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Storage and Handling:
o Storage Temperature: For long-term stability, m-PEG5-nitrile should be stored at -20°C.
e Shipping: The compound is typically shipped at ambient temperature.

e Handling: When preparing solutions, it is recommended to handle the compound in a well-
ventilated area. For accurate concentration calculations, ensure the compound is weighed in
a controlled environment. If preparing stock solutions in a solvent like DMSQ, it is advisable
to use freshly opened, anhydrous solvent to avoid degradation of the compound.

Conclusion

m-PEG5-nitrile is a valuable chemical tool for researchers and drug development
professionals, particularly in the burgeoning field of targeted protein degradation. Its favorable
chemical properties and solubility profile make it an effective linker for the construction of
PROTACSs and other bioconjugates. The provided information serves as a foundational guide
for the effective utilization of m-PEG5-nitrile in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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